Cas no 55724-42-0 (1-Bromobutane-d3)

• Product Name: 1-Bromobutane-d3
• CAS No: 55724-42-0
• MF: C₄H₉Br
• MW: 140.036745786667
• CID: 944407
• PubChem ID: 12236151
• Update Time: 2025-09-27

1-Bromobutane-d3 Chemical and Physical Properties

Names and Identifiers

• 1-bromobutane-4,4,4-d3
• 1-Bromobutane-d3
• 4-bromo-1,1,1-trideuteriobutane
• DTXSID40481753
• 4-bromo-1,1,1-trideuterio-butane
• Butyl Bromide-d3
• 1-Bromobutane-d3; 1-Butyl Bromide-d3; Butyl Bromide-d3; n-Butyl Bromide-d3; 4-Bromobutane-1,1,1-d3;
• 1-Bromobutane-d3; 1-Butyl Bromide-d3; Butyl Bromide-d3; n-Butyl Bromide-d3; 4-Bromobutane-1,1,1-d3;
• D99689
• 1-bromo(4,4,4-?H?)butane
• 55724-42-0
• 1-Bromobutane-4,4,4-d3, 98 atom % D

• Inchi： 1S/C4H9Br/c1-2-3-4-5/h2-4H2,1H3/i1D3
• InChI Key： MPPPKRYCTPRNTB-FIBGUPNXSA-N
• SMILES： BrCCCC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 139.00800
• Monoisotopic Mass: 139.00759g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.303 g/mL at 25 °C
• Melting Point: -112 °C(lit.)
• Boiling Point: 100-104 °C(lit.)
• Flash Point: 22 °C
• PSA: 0.00000
• LogP: 2.18140
• Vapor Pressure: 40.3±0.2 mmHg at 25°C

1-Bromobutane-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1126 3/PG 2
• Hazard Category Code： 10-36/37/38-52/53
• Safety Instruction： S16; S26; S36; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38; R52/53
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides